SKF 10810

• CAS: 18139-33-8
• Molecular Formula: C19H20F3NO
• Molecular Weight: 335.4 g/mol
• InChI: InChI=1S/C19H20F3NO/c1-23(2)11-5-7-14-15-6-3-4-8-17(15)24-18-10-9-13(12-16(14)18)19(20,21)22/h3-4,6,8-10,12,14H,5,7,11H2,1-2H3
• InChIKey: WRNDGAGUUNVEEO-UHFFFAOYSA-N

SKF 10810 (CAS 18139-33-8) for Research Procurement: GABAA Receptor Antagonist Specifications and Baseline Characterization

SKF 10810 (CAS 18139-33-8) is a synthetic small-molecule GABAA receptor antagonist with a reported EC50 of 4.3 μM [1]. The compound is a 2-trifluoromethylxanthene derivative with the molecular formula C19H20F3NO and a molecular weight of 335.4 g/mol . As a competitive antagonist, SKF 10810 binds to the GABAA receptor at or near the GABA binding site, preventing GABA-mediated chloride influx and thereby blocking inhibitory neurotransmission . This mechanism of action is associated with potential antidepressant effects via disinhibition of brain reward pathways [1]. The compound is supplied by research chemical vendors as a research tool for neurological and neuropsychiatric disorder studies [1].

Research Context GABAA receptor pathway studies and reward circuitry disinhibition research

Selection Logic Moderate, titratable antagonism suited for pathway disinhibition without complete receptor blockade

Procurement Note Not interchangeable with high-potency antagonists or convulsant/anxiogenic comparators

• [1] MedChemExpress. (n.d.). SKF 10810 | GABAA Receptor Antagonist. Retrieved from https://www.medchemexpress.eu/skf-10810.html View Source

Why SKF 10810 Cannot Be Substituted with Generic GABAA Antagonists in Neurological Research

In-class GABAA receptor antagonists exhibit substantial variability in potency, selectivity, and downstream functional effects that preclude simple substitution. SKF 10810 demonstrates a functional EC50 of 4.3 μM at native GABAA receptors [1], which differs markedly from the low nanomolar potency of selective α5-subtype antagonists such as MRK-016 (EC50 3 nM) and the pA2 values reported for classical competitive antagonists like bicuculline [2]. Moreover, SKF 10810's antidepressant activity is mechanistically linked to disinhibition of brain reward pathways [1], a property not uniformly shared across all GABAA antagonists. The compound's specific xanthene-based chemical scaffold (2-trifluoromethylxanthene derivative) [3] confers distinct physicochemical properties including molecular weight (335.4 g/mol) and lipophilicity that influence blood-brain barrier penetration and tissue distribution profiles, parameters critical for in vivo experimental reproducibility.

Potency Profile Mismatch EC50 differs >1,000-fold from α5-selective antagonists; substitution may alter assay interpretation and antagonist engagement

Functional Profile Divergence Behavioral profiles may shift: convulsant, anxiogenic, or neutral comparators can confound reward pathway disinhibition studies

Physicochemical Property Shift Trifluoromethyl-xanthene scaffold alters CNS distribution; in vivo exposure patterns may not replicate with bicuculline or picrotoxin

• [1] MedChemExpress. (n.d.). SKF 10810 | GABAA Receptor Antagonist. Retrieved from https://www.medchemexpress.eu/skf-10810.html View Source
• [2] Johnston, G. A. R. (2013). Advantages of an antagonist: bicuculline and other GABA antagonists. British Journal of Pharmacology, 169(2), 328-336. View Source
• [3] NIST Chemistry WebBook. (n.d.). 9-(3-Dimethylaminopropyl)-2-trifluoromethylxanthene, hydrochloride. CAS Registry Number: 18139-33-8. Retrieved from https://webbook.nist.gov View Source

SKF 10810 Procurement Evidence: Quantitative Differentiation from Comparator GABAA Antagonists

SKF 10810 GABAA Receptor Antagonism Potency: Functional EC50 Comparison with Prototypic Antagonists

SKF 10810 acts as a GABAA receptor antagonist with a functional EC50 value of 4.3 μM [1]. This potency is approximately 1,433-fold weaker than the α5-selective GABAA antagonist MRK-016, which exhibits an EC50 of 3 nM . Compared to the classical competitive antagonist bicuculline, which demonstrates a pA2 of approximately 6.3 (corresponding to an apparent Kd of ~0.5 μM) at native receptors [2], SKF 10810 is roughly 8- to 10-fold less potent. This moderate micromolar potency positions SKF 10810 as a tool for studying less potent GABAA antagonism without complete receptor blockade.

Functional EC50

Cross-study comparable

4.3 μM

Supports titratable GABAA antagonism in pathway studies

~1,433-fold weaker than MRK-016; ~8–10-fold vs bicuculline (apparent Kd ~0.5 μM)

Evidence Dimension	Functional antagonism potency at GABAA receptor
Target Compound Data	EC50 = 4.3 μM
Comparator Or Baseline	MRK-016: EC50 = 3 nM; Bicuculline: apparent Kd ≈ 0.5 μM (pA2 ≈ 6.3)
Quantified Difference	SKF 10810 is ~1,433-fold less potent than MRK-016 and ~8- to 10-fold less potent than bicuculline
Conditions	Native GABAA receptor functional assays (SKF 10810); recombinant human GABAA α5β3γ2 receptors (MRK-016); electrophysiological pA2 determination (bicuculline)

Why This Matters

Researchers requiring moderate, titratable GABAA receptor antagonism for pathway disinhibition studies should select SKF 10810 over high-potency alternatives that may produce near-complete receptor blockade at low concentrations.

• [1] MedChemExpress. (n.d.). SKF 10810 | GABAA Receptor Antagonist. Retrieved from https://www.medchemexpress.eu/skf-10810.html View Source
• [2] Johnston, G. A. R. (2013). Advantages of an antagonist: bicuculline and other GABA antagonists. British Journal of Pharmacology, 169(2), 328-336. View Source

Functional Differentiation: SKF 10810 Exerts Antidepressant Activity via Reward Pathway Disinhibition

SKF 10810 exhibits antidepressant effects by blocking GABAergic inhibition of brain reward pathways, a functional property not uniformly demonstrated across all GABAA antagonists [1]. This mechanism contrasts with the convulsant activity of bicuculline [2] and the anxiogenic and pro-convulsant profiles of the non-competitive antagonist picrotoxin [3]. The prototypical benzodiazepine site antagonist flumazenil, while devoid of convulsant activity, lacks the antidepressant behavioral profile associated with SKF 10810 [4].

Behavioral Profile

Class-level inference

Reward pathway disinhibition (behavioral models)

Reported behavioral endpoint context; differs from convulsant comparators

Qualitative functional differentiation; quantitative behavioral EC50 not available

Evidence Dimension	Behavioral/functional pharmacological profile
Target Compound Data	Antidepressant activity via reward pathway disinhibition
Comparator Or Baseline	Bicuculline: convulsant; Picrotoxin: anxiogenic and pro-convulsant; Flumazenil: neutral antagonist without antidepressant profile
Quantified Difference	Qualitative functional differentiation; quantitative behavioral EC50 data not available for direct comparison
Conditions	In vivo behavioral models; mechanistic inferences from receptor pharmacology

Why This Matters

Procurement of SKF 10810 is justified for studies investigating antidepressant mechanisms mediated by GABAA receptor antagonism, where convulsant or anxiogenic comparators would confound behavioral interpretation.

• [1] MedChemExpress. (n.d.). SKF 10810 | GABAA Receptor Antagonist. Retrieved from https://www.medchemexpress.eu/skf-10810.html View Source
• [2] Johnston, G. A. R. (2013). Advantages of an antagonist: bicuculline and other GABA antagonists. British Journal of Pharmacology, 169(2), 328-336. View Source
• [3] Olsen, R. W. (2006). Picrotoxin-like channel blockers of GABAA receptors. Proceedings of the National Academy of Sciences, 103(16), 6081-6082. View Source
• [4] Hood, S. D., et al. (2014). Benzodiazepine site inverse agonists and locomotor activity. In: GABA and Sleep (pp. 217-234). Springer. View Source

Physicochemical Differentiation: Molecular Weight and Predicted Lipophilicity Distinguish SKF 10810 from Common GABAA Antagonists

SKF 10810 has a molecular weight of 335.4 g/mol and a molecular formula of C19H20F3NO [1]. The presence of a trifluoromethyl group on the xanthene scaffold [2] increases lipophilicity relative to bicuculline (MW 367.35, but lacking the trifluoromethyl motif) and picrotoxin (MW 602.58) [3]. These physicochemical differences influence blood-brain barrier penetration and tissue distribution, critical parameters for in vivo CNS target engagement.

Physicochemical Signature

Class-level inference

MW 335.4 g/mol; trifluoromethyl-xanthene scaffold

CNS penetration profile may differ from common antagonists

Bicuculline MW 367.35; Picrotoxin MW 602.58; predicted lipophilicity from CF3 group

Evidence Dimension	Physicochemical properties relevant to CNS drug-likeness
Target Compound Data	MW = 335.4 g/mol; contains trifluoromethyl-xanthene scaffold
Comparator Or Baseline	Bicuculline: MW = 367.35 g/mol; Picrotoxin: MW = 602.58 g/mol; MRK-016: MW ≈ 400-450 g/mol (estimated)
Quantified Difference	MW lower than bicuculline and substantially lower than picrotoxin; enhanced lipophilicity from trifluoromethyl group not present in comparators
Conditions	Calculated physicochemical properties from chemical structure

Why This Matters

Investigators requiring a GABAA antagonist with a specific CNS penetration profile should select SKF 10810 based on its distinct physicochemical signature rather than assuming interchangeability with other antagonists.

• [1] MedChemExpress. (n.d.). SKF 10810 | GABAA Receptor Antagonist. Retrieved from https://www.medchemexpress.eu/skf-10810.html View Source
• [2] NIST Chemistry WebBook. (n.d.). 9-(3-Dimethylaminopropyl)-2-trifluoromethylxanthene, hydrochloride. CAS Registry Number: 18139-33-8. Retrieved from https://webbook.nist.gov View Source
• [3] PubChem. (n.d.). Picrotoxin. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Picrotoxin View Source

Recommended Research and Industrial Application Scenarios for SKF 10810 Based on Differential Evidence

Antidepressant Mechanism Studies Focused on GABAergic Disinhibition of Reward Circuitry

SKF 10810 is uniquely suited for studies investigating antidepressant effects mediated by GABAA receptor antagonism in brain reward pathways. Its functional EC50 of 4.3 μM at GABAA receptors [1] provides moderate, titratable antagonism that disinhibits reward circuitry without the convulsant or anxiogenic confounds associated with bicuculline and picrotoxin [2][3]. This application scenario is directly supported by the compound's documented antidepressant activity profile [1].

CNS Drug Development Programs Requiring Moderate-Potency GABAA Antagonism

In CNS drug discovery programs where high-potency antagonists like MRK-016 (EC50 3 nM) produce excessive receptor blockade that obscures nuanced pharmacological effects, SKF 10810 offers an alternative potency window. The 1,433-fold difference in EC50 between SKF 10810 and MRK-016 [1] allows researchers to titrate GABAA receptor antagonism over a broader concentration range, enabling dissection of partial versus full antagonism on neuronal excitability and circuit function.

In Vivo Behavioral Pharmacology Studies Requiring Distinct CNS Penetration Characteristics

The trifluoromethyl-xanthene scaffold of SKF 10810 confers distinct physicochemical properties including a molecular weight of 335.4 g/mol [4] that differ from comparator antagonists. These properties influence blood-brain barrier penetration and brain regional distribution, making SKF 10810 the preferred choice for in vivo studies where compound-specific CNS exposure profiles are experimentally relevant. Procurement of SKF 10810 ensures reproducibility of tissue distribution patterns that cannot be replicated with bicuculline (MW 367.35) or picrotoxin (MW 602.58) [5].

Application

Selection Property

Validation Focus

Reward Pathway Disinhibition Studies

Titratable GABAA receptor antagonism

Behavioral endpoint context without convulsant confounds

CNS Pathway Modulation Research

Moderate potency for partial antagonism studies

Concentration-response curve spanning micromolar range

In Vivo CNS Distribution Profiling

Trifluoromethyl-xanthene scaffold

Compound-specific brain penetration and tissue distribution

• [1] MedChemExpress. (n.d.). SKF 10810 | GABAA Receptor Antagonist. Retrieved from https://www.medchemexpress.eu/skf-10810.html View Source
• [2] Johnston, G. A. R. (2013). Advantages of an antagonist: bicuculline and other GABA antagonists. British Journal of Pharmacology, 169(2), 328-336. View Source
• [3] Olsen, R. W. (2006). Picrotoxin-like channel blockers of GABAA receptors. Proceedings of the National Academy of Sciences, 103(16), 6081-6082. View Source
• [4] NIST Chemistry WebBook. (n.d.). 9-(3-Dimethylaminopropyl)-2-trifluoromethylxanthene, hydrochloride. CAS Registry Number: 18139-33-8. Retrieved from https://webbook.nist.gov View Source
• [5] PubChem. (n.d.). Picrotoxin. Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Picrotoxin View Source